Cas no 1035797-12-6 (1-methyl-1-(prop-2-yn-1-yl)cyclohexane)

1-Methyl-1-(prop-2-yn-1-yl)cyclohexane is a cyclohexane derivative featuring a methyl group and a propargyl (prop-2-yn-1-yl) substituent at the same carbon center. This structure imparts unique reactivity, particularly in applications involving alkyne-based transformations or as an intermediate in organic synthesis. The cyclohexane backbone provides steric stability, while the propargyl group offers versatility for further functionalization, such as click chemistry or cross-coupling reactions. Its well-defined molecular architecture makes it suitable for use in pharmaceutical, agrochemical, and materials science research. The compound is typically handled under inert conditions due to the alkyne moiety's potential reactivity. Purity and stability are critical for consistent performance in synthetic workflows.

1-methyl-1-(prop-2-yn-1-yl)cyclohexane structure

1035797-12-6 structure

Product Name:1-methyl-1-(prop-2-yn-1-yl)cyclohexane

CAS No:1035797-12-6

MF:C₁₀H₁₆

MW:136.234043121338

CID:6043474

PubChem ID:154538769

Update Time:2025-06-27

1-methyl-1-(prop-2-yn-1-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

- 1-methyl-1-(prop-2-yn-1-yl)cyclohexane
- 1035797-12-6
- EN300-2001083
- Inchi： 1S/C10H16/c1-3-7-10(2)8-5-4-6-9-10/h1H,4-9H2,2H3
- InChI Key： SKVVQIHLVRHHIR-UHFFFAOYSA-N
- SMILES： C1(C)(CC#C)CCCCC1

Computed Properties

Exact Mass: 136.125200510g/mol
Monoisotopic Mass: 136.125200510g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0Å²

1-methyl-1-(prop-2-yn-1-yl)cyclohexane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-2001083-1g	1-methyl-1-(prop-2-yn-1-yl)cyclohexane	1035797-12-6	1g	$1129.0	2023-09-16
Enamine	EN300-2001083-5g	1-methyl-1-(prop-2-yn-1-yl)cyclohexane	1035797-12-6	5g	$3273.0	2023-09-16
Enamine	EN300-2001083-10g	1-methyl-1-(prop-2-yn-1-yl)cyclohexane	1035797-12-6	10g	$4852.0	2023-09-16
Enamine	EN300-2001083-0.05g	1-methyl-1-(prop-2-yn-1-yl)cyclohexane	1035797-12-6	0.05g	$948.0	2023-09-16
Enamine	EN300-2001083-0.1g	1-methyl-1-(prop-2-yn-1-yl)cyclohexane	1035797-12-6	0.1g	$993.0	2023-09-16
Enamine	EN300-2001083-0.25g	1-methyl-1-(prop-2-yn-1-yl)cyclohexane	1035797-12-6	0.25g	$1038.0	2023-09-16
Enamine	EN300-2001083-0.5g	1-methyl-1-(prop-2-yn-1-yl)cyclohexane	1035797-12-6	0.5g	$1084.0	2023-09-16
Enamine	EN300-2001083-1.0g	1-methyl-1-(prop-2-yn-1-yl)cyclohexane	1035797-12-6	1g	$1129.0	2023-06-03
Enamine	EN300-2001083-2.5g	1-methyl-1-(prop-2-yn-1-yl)cyclohexane	1035797-12-6	2.5g	$2211.0	2023-09-16
Enamine	EN300-2001083-5.0g	1-methyl-1-(prop-2-yn-1-yl)cyclohexane	1035797-12-6	5g	$3273.0	2023-06-03

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Additional information on 1-methyl-1-(prop-2-yn-1-yl)cyclohexane

Recent Advances in the Study of 1-methyl-1-(prop-2-yn-1-yl)cyclohexane (CAS: 1035797-12-6): A Comprehensive Research Brief

The compound 1-methyl-1-(prop-2-yn-1-yl)cyclohexane (CAS: 1035797-12-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and propargyl functional group, has shown promising potential in various applications, including drug discovery, material science, and chemical synthesis. The purpose of this research brief is to provide an up-to-date overview of the latest studies involving this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 1-methyl-1-(prop-2-yn-1-yl)cyclohexane, with particular emphasis on its role as a building block in medicinal chemistry. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its application in high-throughput screening and drug development. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process, reducing reaction times and minimizing by-products.

In the realm of biological activity, preliminary investigations have revealed that 1-methyl-1-(prop-2-yn-1-yl)cyclohexane exhibits notable interactions with specific enzyme targets, particularly those involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory properties. Furthermore, molecular docking simulations have provided insights into the binding mechanisms of this compound, offering a foundation for the design of more potent analogs.

Beyond its biological applications, 1-methyl-1-(prop-2-yn-1-yl)cyclohexane has also been explored in material science. Its propargyl group makes it a valuable precursor for click chemistry reactions, enabling the development of novel polymers and functional materials. Recent work has demonstrated its utility in creating cross-linked networks with enhanced mechanical properties, which could have implications for biomedical devices and drug delivery systems.

Despite these promising findings, challenges remain in the full characterization and application of 1-methyl-1-(prop-2-yn-1-yl)cyclohexane. Future research directions include in vivo studies to validate its therapeutic potential, as well as further optimization of its synthetic pathways to facilitate large-scale production. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock the full potential of this versatile compound.

In conclusion, 1-methyl-1-(prop-2-yn-1-yl)cyclohexane (CAS: 1035797-12-6) represents a compelling area of research with broad implications across multiple disciplines. Its unique chemical properties and biological activities make it a promising candidate for further investigation, and ongoing studies are expected to yield significant advancements in the near future. This research brief serves as a timely update for professionals in the chemical biology and pharmaceutical fields, providing a foundation for future exploration and innovation.